3-(3-Fluorophenyl)-8-((2-fluorophenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 3-(3-fluorophenyl)-8-(2-fluorophenyl)sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C19H17F2N3O3S/c20-14-5-3-4-13(12-14)17-18(25)23-19(22-17)8-10-24(11-9-19)28(26,27)16-7-2-1-6-15(16)21/h1-7,12H,8-11H2,(H,23,25)
• InChI Key: UNGVCGJDAGOUGK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC(=CC=C3)F)S(=O)(=O)C4=CC=CC=C4F
• Molecular Formula: C19H17F2N3O3S
• Molecular Weight: 405.4 g/mol

Description

3-(3-Fluorophenyl)-8-((2-fluorophenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C19H17F2N3O3S and its molecular weight is 405.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have been focusing on the synthesis of compounds containing triazole, piperidine, and sulfonamide moieties due to their significant antimicrobial activities. For instance, the synthesis of a new series of 1,2,4,8-tetraazaspiro[4.5]dec-2-enes revealed compounds exhibiting notable antimicrobial activity against various strains of microbes, emphasizing the importance of such structural motifs in drug discovery (Dalloul et al., 2017).

Antimicrobial Potency

Sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid, have been synthesized and tested for their antimicrobial activities. The results indicated that most compounds showed good to potent antimicrobial activity, with certain derivatives exhibiting promising activity against bacterial strains and fungi (Janakiramudu et al., 2017).

Pharmacological Studies

The exploration of the pharmacological properties of various derivatives has been a key area of research. For example, a study on the synthesis and pharmacological evaluation of sulfur-containing 1,2,4-triazole derivatives highlighted their potential antibacterial and antifungal activities, with certain compounds showing good drug-like characteristics (Rao et al., 2014).

Novel Synthesis Methods

Innovative synthesis methods have been developed to create sulfonated azaspiro[4,5]trienones under metal-free conditions. This approach provides a convenient and efficient pathway to synthesize biologically important compounds, demonstrating the versatility of spirocyclic compounds in chemical synthesis (Wen et al., 2015).